Cas no 1261519-97-4 (2-Hydroxy-5-(2,4,5-trichlorophenyl)pyridine-4-acetonitrile)

• Product Name: 2-Hydroxy-5-(2,4,5-trichlorophenyl)pyridine-4-acetonitrile
• CAS No: 1261519-97-4
• MF: C₁₃H₇Cl₃N₂O
• MW: 313.566479921341
• CID: 4801147
• Update Time: 2025-06-07

2-Hydroxy-5-(2,4,5-trichlorophenyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-5-(2,4,5-trichlorophenyl)pyridine-4-acetonitrile

• Inchi： 1S/C13H7Cl3N2O/c14-10-5-12(16)11(15)4-8(10)9-6-18-13(19)3-7(9)1-2-17/h3-6H,1H2,(H,18,19)
• InChI Key： MHJWAWQEFCMAGY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1=CNC(C=C1CC#N)=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 491
• XLogP3: 2.5
• Topological Polar Surface Area: 52.9

Additional information on 2-Hydroxy-5-(2,4,5-trichlorophenyl)pyridine-4-acetonitrile

2-Hydroxy-5-(2,4,5-trichlorophenyl)pyridine-4-acetonitrile (CAS No. 1261519-97-4): An Overview of a Promising Compound in Medicinal Chemistry

2-Hydroxy-5-(2,4,5-trichlorophenyl)pyridine-4-acetonitrile (CAS No. 1261519-97-4) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives and is characterized by the presence of a hydroxyl group, a trichlorophenyl substituent, and an acetonitrile moiety. These functional groups contribute to its chemical stability and biological activity, making it a subject of extensive research.

The molecular structure of 2-Hydroxy-5-(2,4,5-trichlorophenyl)pyridine-4-acetonitrile (CAS No. 1261519-97-4) is particularly intriguing due to its potential to interact with various biological targets. The hydroxyl group can form hydrogen bonds with target proteins, enhancing the compound's binding affinity. The trichlorophenyl substituent provides additional steric and electronic effects that can influence the compound's pharmacological properties. The acetonitrile moiety, on the other hand, contributes to the overall polarity and solubility of the molecule.

Recent studies have explored the biological activities of 2-Hydroxy-5-(2,4,5-trichlorophenyl)pyridine-4-acetonitrile. One notable area of research is its potential as an anticancer agent. In vitro studies have shown that this compound exhibits significant cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy.

In addition to its anticancer properties, 2-Hydroxy-5-(2,4,5-trichlorophenyl)pyridine-4-acetonitrile has been investigated for its anti-inflammatory effects. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent.

The pharmacokinetic properties of 2-Hydroxy-5-(2,4,5-trichlorophenyl)pyridine-4-acetonitrile (CAS No. 1261519-97-4) have also been studied to evaluate its suitability for therapeutic use. Research has shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life in vivo, making it a promising candidate for further development.

Toxicity studies are essential for assessing the safety profile of any potential drug candidate. Preliminary toxicological evaluations of 2-Hydroxy-5-(2,4,5-trichlorophenyl)pyridine-4-acetonitrile have indicated that it has low toxicity at therapeutic concentrations. However, more comprehensive studies are needed to fully understand its safety profile and potential side effects.

In conclusion, 2-Hydroxy-5-(2,4,5-trichlorophenyl)pyridine-4-acetonitrile (CAS No. 1261519-97-4) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its potential as an anticancer and anti-inflammatory agent makes it a valuable subject for further research and development in medicinal chemistry. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic applications.